5-{4-[(4-Chlorobenzyl)oxy]-3-methoxybenzylidene}-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one

• Molecular Formula: C28H27ClN2O3S
• Molecular Weight: 507 g/mol
• IUPAC Name: (5E)-5-[[4-[(4-chlorophenyl)methoxy]-3-methoxyphenyl]methylidene]-2-(3,4-dimethylphenyl)imino-3-ethyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C28H27ClN2O3S/c1-5-31-27(32)26(35-28(31)30-23-12-6-18(2)19(3)14-23)16-21-9-13-24(25(15-21)33-4)34-17-20-7-10-22(29)11-8-20/h6-16H,5,17H2,1-4H3/b26-16+,30-28?
• InChI Key: LYSPSEHFXWWOGH-SNUSUYNMSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C\C2=CC(=C(C=C2)OCC3=CC=C(C=C3)Cl)OC)/SC1=NC4=CC(=C(C=C4)C)C
• SMILES: CCN1C(=O)C(=CC2=CC(=C(C=C2)OCC3=CC=C(C=C3)Cl)OC)SC1=NC4=CC(=C(C=C4)C)C

Description

5-{4-[(4-Chlorobenzyl)oxy]-3-methoxybenzylidene}-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. This compound belongs to the thiazolidinone family and has been synthesized through various methods.

Mechanism of Action

The mechanism of action of 5-{4-[(4-Chlorobenzyl)oxy]-3-methoxybenzylidene}-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one involves the inhibition of various enzymes and proteins that are involved in the inflammatory response, cancer cell proliferation, and glucose metabolism. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a key role in the inflammatory response. It has also been found to inhibit the activity of protein kinase B (Akt), which is a protein that is involved in cancer cell proliferation. Additionally, this compound has been found to activate the peroxisome proliferator-activated receptor gamma (PPAR-γ), which is a protein that plays a key role in glucose metabolism.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-{4-[(4-Chlorobenzyl)oxy]-3-methoxybenzylidene}-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one have been studied in various in vitro and in vivo experiments. This compound has been found to inhibit the production of various inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). It has also been found to induce apoptosis in cancer cells by activating the caspase pathway. Additionally, this compound has been found to improve glucose metabolism by increasing insulin sensitivity.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-{4-[(4-Chlorobenzyl)oxy]-3-methoxybenzylidene}-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one in lab experiments is its potential therapeutic properties. This compound has been found to possess anti-inflammatory, anti-cancer, anti-diabetic, and anti-microbial properties, which make it a promising candidate for further research. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safe dosage and potential side effects of this compound.

Future Directions

There are several future directions for the research of 5-{4-[(4-Chlorobenzyl)oxy]-3-methoxybenzylidene}-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one. One direction is to further explore its potential therapeutic properties, particularly in the treatment of cancer and diabetes. Another direction is to investigate its potential toxicity and side effects in animal models. Additionally, further studies are needed to determine the optimal dosage and administration route of this compound.

Synthesis Methods

The synthesis of 5-{4-[(4-Chlorobenzyl)oxy]-3-methoxybenzylidene}-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has been achieved through various methods. One of the most commonly used methods involves the reaction of 2-amino-4-methylphenol, 4-chlorobenzaldehyde, 3,4-dimethylbenzaldehyde, and ethyl acetoacetate in the presence of a catalyst. Another method involves the reaction of 2-amino-4-methylphenol, 4-chlorobenzaldehyde, 3,4-dimethylbenzaldehyde, and 2-mercaptoethanol in the presence of a catalyst.

Scientific Research Applications

The potential therapeutic properties of 5-{4-[(4-Chlorobenzyl)oxy]-3-methoxybenzylidene}-2-[(3,4-dimethylphenyl)imino]-3-ethyl-1,3-thiazolidin-4-one have been explored in various scientific research studies. This compound has been found to possess anti-inflammatory, anti-cancer, anti-diabetic, and anti-microbial properties.